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Compound of Interest

Compound Name:
1-(3-Amino-4-

chlorophenyl)ethanone

Cat. No.: B1272833 Get Quote

Essential Safety and Handling Guide for 1-(3-Amino-
4-chlorophenyl)ethanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 1-
(3-Amino-4-chlorophenyl)ethanone (CAS No. 79406-57-8). The following procedures are

designed to ensure a safe laboratory environment and compliance with standard safety

protocols.

Hazard Identification and Classification
While a complete, officially published Safety Data Sheet (SDS) with GHS classification for 1-(3-
Amino-4-chlorophenyl)ethanone is not readily available, its structural similarity to other

chlorinated and aminated aromatic compounds suggests a comparable hazard profile. Based

on the data for closely related compounds such as 1-(3-Chlorophenyl)ethanone, the following

hazards should be anticipated[1][2]:
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Hazard Category GHS Hazard Statement (Anticipated)

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation

Respiratory Irritation H335: May cause respiratory irritation

Note: This classification is inferred from structurally similar compounds and should be treated

as a precautionary guideline. Always consult the specific SDS provided by the supplier.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety.

The following table outlines the recommended PPE for handling 1-(3-Amino-4-
chlorophenyl)ethanone, which is a solid at room temperature[3].
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Body Part Recommended Protection Specification

Eyes/Face
Safety Goggles and Face

Shield

Goggles should be tightly

fitting and conform to EN 166

(EU) or NIOSH (US)

standards. A face shield should

be worn over goggles,

especially when there is a risk

of splashing or dust

generation[1][4].

Skin
Chemical-Resistant Gloves

and Lab Coat

Nitrile or neoprene gloves are

recommended. A lab coat or

chemical-resistant suit should

be worn to protect the body[1]

[4].

Respiratory Respirator

If exposure limits are exceeded

or if dust is generated, a full-

face respirator with an

appropriate filter for organic

vapors and particulates should

be used[1][4].

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is critical for the safe handling of this compound.

1. Preparation:

Ensure a calibrated analytical balance is available for accurate measurement.

Prepare a clean, designated workspace within a certified chemical fume hood.

Have all necessary glassware and equipment clean and readily accessible.

Ensure emergency equipment, including an eyewash station and safety shower, is

unobstructed and operational.
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2. Weighing and Aliquoting:

Perform all weighing and handling of the solid compound within a chemical fume hood to

control dust and vapor.

Use appropriate anti-static weighing paper or a weighing boat.

Close the primary container immediately after use.

3. Dissolution (if applicable):

If preparing a solution, add the solid 1-(3-Amino-4-chlorophenyl)ethanone to the solvent

slowly to avoid splashing.

Ensure the dissolution vessel is appropriately sized and made of a compatible material.

4. Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Properly remove and dispose of PPE as outlined in the disposal plan.

Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan
Proper disposal of 1-(3-Amino-4-chlorophenyl)ethanone and associated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Container Disposal Procedure

Solid Chemical Waste

Labeled, sealed, and

compatible hazardous waste

container.

Collect all solid waste in a

designated container. The

container must be clearly

labeled as "Hazardous Waste"

and include the full chemical

name[5].

Contaminated Labware

(Gloves, Wipes, etc.)

Labeled hazardous waste bag

or container.

All disposable items that have

come into contact with the

chemical should be collected

as hazardous waste[6][7].

Liquid Waste (Solutions)

Labeled, sealed, and

compatible hazardous waste

container for halogenated

organic waste.

Do not dispose of solutions

down the drain. Collect in a

designated container for

halogenated waste[5].

General Disposal Protocol:

Segregation: Keep halogenated waste separate from non-halogenated waste streams.

Labeling: All waste containers must be clearly and accurately labeled with their contents.

Storage: Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Pickup: Arrange for disposal through your institution's Environmental Health and Safety

(EHS) department.

Emergency Procedures
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Emergency Situation Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists[1].

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention[1].

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention[1].

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material and

place in a sealed container for disposal. For

large spills, contact your institution's EHS

department.

Experimental Workflow Diagram
Caption: A flowchart illustrating the key stages of safely handling 1-(3-Amino-4-
chlorophenyl)ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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